Cas no 954721-22-3 (N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 954721-22-3
• MF: C₁₈H₁₆N₂O₅
• MW: 340.330044746399
• CID: 6510199
• Update Time: 2025-06-08

N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[(2-oxo-3-phenyl-5-oxazolidinyl)methyl]-

• Inchi： 1S/C18H16N2O5/c21-17(12-6-7-15-16(8-12)24-11-23-15)19-9-14-10-20(18(22)25-14)13-4-2-1-3-5-13/h1-8,14H,9-11H2,(H,19,21)
• InChI Key： CHHCWSZUOVSFSR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC3OC(=O)N(C4=CC=CC=C4)C3)=O)C=C2OC1

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 512.3±39.0 °C(Predicted)
• pka: 13.47±0.20(Predicted)

Additional information on N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954721-22-3)

N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 954721-22-3) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further investigation into its pharmacological properties.

The chemical structure of N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of an oxazolidinone ring and a benzodioxole moiety suggests that this compound may exhibit properties such as inhibitory activity against various enzymes and receptors. These structural elements are often exploited in the design of bioactive molecules due to their ability to interact with biological targets in specific ways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-2H-1,3-benzodioxole-5-carboxamide has been studied for its potential role in these areas. For instance, preliminary studies have suggested that this compound may possess inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways. The ability to modulate these pathways is crucial for developing therapeutic strategies against a variety of diseases.

The synthesis of N-(2-oxo-3-phenyl-1,3 oxazolidin 5 yl)methyl-2H 1 3 benzodioxole 5 carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The oxazolidinone ring is a key structural feature that necessitates careful handling during synthesis to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of N-(2 oxo 3 phenyl 1 3 oxazolidin 5 yl)methyl-2H 1 3 benzodioxole 5 carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an inhibitor of various target proteins, including those implicated in cancer progression. These findings have laid the groundwork for further preclinical investigations to assess its therapeutic efficacy and safety profile. The compound's ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms and developing new treatments.

The chemical properties of N-(2 oxo 3 phenyl 1 3 oxazolidin 5 yl)methyl-2H 1 3 benzodioxole 5 carboxamide, such as solubility and stability, have also been carefully characterized. These properties are essential for determining the appropriate formulation and delivery methods for potential therapeutic applications. For example, solubility data can guide the development of oral or injectable formulations that ensure optimal bioavailability and pharmacokinetic behavior.

In conclusion, N-(2 oxo 3 phenyl 1 3 oxazolidin 5 yl)methyl-2H 1 3 benzodioxole 5 carboxamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.